Cas no 1007515-22-1 (3-(1-propyl-1H-pyrazol-4-yl)propanoic acid)

• Product Name: 3-(1-propyl-1H-pyrazol-4-yl)propanoic acid
• CAS No: 1007515-22-1
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 5045404
• Update Time: 2025-10-05

3-(1-propyl-1H-pyrazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-propyl-1H-pyrazol-4-yl)propanoic acid

• Inchi： 1S/C9H14N2O2/c1-2-5-11-7-8(6-10-11)3-4-9(12)13/h6-7H,2-5H2,1H3,(H,12,13)
• InChI Key： RVAIDWHJUXGLBP-UHFFFAOYSA-N
• SMILES： OC(CCC1C=NN(C=1)CCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 173
• XLogP3: 0.8
• Topological Polar Surface Area: 55.1